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Compound of Interest

Compound Name: Chrodrimanin B

Cat. No.: B606662

For Immediate Release

This technical guide provides an in-depth overview of Chrodrimanin B, a potent and selective
insecticidal meroterpenoid. The document is intended for researchers, scientists, and drug
development professionals interested in the chemical properties, biological activity, and
experimental evaluation of this compound.

~hemical Identi

Identifier Value

[(1S,5R,6R,14R,15S,17R,22S)-10,15-dihydroxy-
6,14,18,18,22-pentamethyl-8,19-dioxo-7,13-

IUPAC Name .
dioxapentacyclo[12.8.0.03,12,04,°.017,22]docosa-
3(12),4(9),10,20-tetraen-5-yl] acetate[1]

CAS Number 132196-54-4[2][3]

Molecular Formula C27H320s[2]

Molecular Weight 484.5 g/mol [1]

Synonyms Thailandolide B[3]

Biological Activity and Mechanism of Action
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Chrodrimanin B is a fungal metabolite originally isolated from Talaromyces species.[3] It
exhibits significant insecticidal activity by acting as a potent and selective antagonist of insect
y-aminobutyric acid (GABA) receptors, which are ligand-gated chloride channels.[4]

The mechanism of action involves the blockage of GABA-induced currents in insect neurons.
At low concentrations, Chrodrimanin B acts as a competitive antagonist, while at higher
concentrations, it exhibits non-competitive inhibition.[4] This targeted action on insect GABA
receptors leads to paralysis and eventual death of the insect.[2]

A key advantage of Chrodrimanin B is its selectivity for insect GABA receptors over their
human counterparts. This selectivity significantly reduces the potential for off-target effects in
mammals, making it a promising candidate for the development of novel insecticides.

Quantitative Data on Biological Activity

Parameter Organism/Receptor Value

Bombyx mori GABA Receptor

ICso 1.13 nM[4]
(RDL)
Human alp2y2 GABA

ICso 1.48 uM[4]
Receptor

LDso Third instar silkworm larvae 10 ug/g of diet[3]

Signaling Pathway

The following diagram illustrates the antagonistic action of Chrodrimanin B on an insect GABA
receptor.
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Mechanism of Chrodrimanin B Action
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Caption: Antagonistic action of Chrodrimanin B on insect GABA receptors.

Biosynthesis

The biosynthesis of Chrodrimanin B in Penicillium verruculosum involves a complex pathway

starting from the polyketide 6-hydroxymellein. The biosynthetic gene cluster responsible for its

production has been identified and successfully reconstituted in the heterologous host

Aspergillus oryzae.

Biosynthetic Pathway Workflow
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Chrodrimanin B Biosynthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chrodrimanin B: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606662#chrodrimanin-b-iupac-name-and-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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